6-Benzylpicolinonitrile

• Molecular Formula: C13H10N2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 6-benzylpyridine-2-carbonitrile
• InChI: InChI=1S/C13H10N2/c14-10-13-8-4-7-12(15-13)9-11-5-2-1-3-6-11/h1-8H,9H2
• InChI Key: BXWPZEQQHDNSLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NC(=CC=C2)C#N

Description

6-Benzylpicolinonitrile is a useful research compound. Its molecular formula is C13H10N2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trimethylsilyl cyanide (14.56 g, 19.6 ml, 0.147 moles) was added dropwise to a solution of 2-benzylpyridine-N-oxide (10.86 g, 0.059 moles) and triethylamine (8.91 g, 12.3 ml, 0.088 moles) in acetonitrile (40 ml) at 20° C. After complete addition the mixture was heated under reflux for 20 hours, cooled to room temperature and partitioned between methylene chloride and saturated sodium bicarbonate. The organic layer was washed with water and saturated sodium chloride, and then dried over anhydrous magnesium sulphate. Removal of the solvent gave an orange oil which was purified by column chromatography (silica gel eluted with hexane:ethyl acetate 9:1) to give 2-benzyl-6-cyanopyridine (1.84 g, 16%) as a pale yellow oil.